N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide
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Description
N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications
Antibacterial, Antifungal, and Anti-tubercular Properties
A series of derivatives including the specified compound were synthesized and screened for their antibacterial, antifungal, and anti-tubercular activities. These compounds exhibited notable effectiveness in inhibiting bacterial, fungal, and tuberculosis-causing pathogens, indicating their potential use in developing new treatment options for these infections (Akhaja & Raval, 2012).
Anticancer Agent Development
The compound was part of a series analyzed for their structure-activity relationships, leading to the identification of potent anticancer agents. These compounds, including the specified molecule, showed promising biochemical potency and pharmaceutical properties, indicating their potential as clinical candidates for cancer treatment. Their ability to arrest cells in mitosis and induce cellular death underscores their therapeutic potential (Theoclitou et al., 2011).
Dual Inhibition of Dihydrofolate Reductase and Thymidylate Synthase
Compounds, including the specified molecule, were designed and evaluated as antitumor agents with a unique mechanism. These compounds were the first of their kind to exhibit potent inhibitory activity against both human dihydrofolate reductase and thymidylate synthase. This dual inhibitory action makes them a significant discovery in the search for more effective cancer treatments (Gangjee et al., 2005).
Inhibition of Protein Kinase for Cancer Treatment
The compound was involved in studies focused on developing broad-spectrum protein kinase inhibitors. Such inhibitors are crucial for cancer treatment as they can effectively interrupt the signaling pathways that cancer cells use for growth and survival. The innovative synthesis methods used to produce these compounds highlight the progressive approaches to discovering new cancer treatments (Russell et al., 2015).
properties
IUPAC Name |
N-[4-amino-2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-methylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O3S/c1-13-6-8-15(9-7-13)20(29)24-18-19(23)25-22(26-21(18)30)31-12-17(28)27-11-10-14-4-2-3-5-16(14)27/h2-9H,10-12H2,1H3,(H,24,29)(H3,23,25,26,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEEFZJPCHVCAKM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N3CCC4=CC=CC=C43)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.